5-[1-(3,5-Dimethoxybenzoyl)pyrrolidin-2-yl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: (3,5-dimethoxyphenyl)-[2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C23H25N3O6/c1-28-16-10-15(11-17(13-16)29-2)23(27)26-9-5-6-18(26)22-24-21(25-32-22)14-7-8-19(30-3)20(12-14)31-4/h7-8,10-13,18H,5-6,9H2,1-4H3
• InChI Key: URMGXMATUMSXBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3CCCN3C(=O)C4=CC(=CC(=C4)OC)OC)OC
• Molecular Formula: C23H25N3O6
• Molecular Weight: 439.5 g/mol

Description

The compound “5-[1-(3,5-Dimethoxybenzoyl)pyrrolidin-2-yl]-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the atoms. The molecule also contains several methoxy groups and a 1,2,4-oxadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. The pyrrolidine ring, a five-membered ring with nitrogen, is a key feature of the molecule. The 1,2,4-oxadiazole ring is another important structural element.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the presence of several functional groups, it could potentially undergo a variety of reactions.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would likely depend on the specific application and the target molecules or pathways involved.

Future Directions

Future research could focus on elucidating the synthesis methods, mechanisms of action, and physical and chemical properties of this compound. This could potentially lead to the development of new applications in areas such as medicinal chemistry.